Cas no 1798416-88-2 ((all-cis)-8,11,14,17-Eicosatetraenoic Acid N-Hydroxysuccinimidyl Ester)

• Product Name: (all-cis)-8,11,14,17-Eicosatetraenoic Acid N-Hydroxysuccinimidyl Ester
• CAS No: 1798416-88-2
• CID: 4553773
• Update Time: 2025-07-23

(all-cis)-8,11,14,17-Eicosatetraenoic Acid N-Hydroxysuccinimidyl Ester Chemical and Physical Properties

Names and Identifiers

• (all-cis)-8,11,14,17-Eicosatetraenoic Acid N-Hydroxysuccinimidyl Ester

Additional information on (all-cis)-8,11,14,17-Eicosatetraenoic Acid N-Hydroxysuccinimidyl Ester

Introduction to (all-cis)-8,11,14,17-Eicosatetraenoic Acid N-Hydroxysuccinimidyl Ester (CAS No. 1798416-88-2)

(all-cis-8,11,14,17-Eicosatetraenoic Acid N-Hydroxysuccinimidyl Ester) is a specialized chemical compound that has garnered significant attention in the field of biochemical research and pharmaceutical development. With the CAS number 1798416-88-2, this compound represents a unique derivative of eicosatetraenoic acid, featuring a hydroxysuccinimidyl ester functional group. This modification enhances its utility in various synthetic and analytical applications, particularly in the modification of proteins and other biomolecules.

The structure of (all-cis)-8,11,14,17-Eicosatetraenoic Acid N-Hydroxysuccinimidyl Ester consists of a long hydrocarbon chain with four double bonds in a specific geometric configuration. The presence of the hydroxysuccinimidyl group makes this compound particularly valuable for conjugation reactions, where it can serve as a linker to attach other molecules to target biomolecules. This property is especially useful in drug development and diagnostic assays.

In recent years, research has highlighted the potential of polyunsaturated fatty acids (PUFAs) like eicosatetraenoic acid in modulating various biological pathways. The (all-cis) configuration of this compound ensures optimal biological activity by maintaining the natural spatial arrangement of the double bonds. This configuration is crucial for interactions with enzymes and receptors that are sensitive to the geometric arrangement of fatty acids.

One of the most compelling applications of (all-cis)-8,11,14,17-Eicosatetraenoic Acid N-Hydroxysuccinimidyl Ester is in the field of proteomics. The hydroxysuccinimidyl ester group readily reacts with primary amine groups (-NH₂) present in proteins and peptides, forming stable amide bonds. This reaction allows researchers to modify proteins with specific tags or reporters for further analysis. Such modifications are essential for techniques like mass spectrometry and surface plasmon resonance (SPR), which require tagged proteins for detection and quantification.

Recent studies have demonstrated the utility of this compound in developing novel bioconjugates for therapeutic purposes. For instance, researchers have explored its use in creating targeted drug delivery systems by conjugating therapeutic agents to antibodies or other carriers. The stability and specificity provided by the hydroxysuccinimidyl ester linkage ensure that the bioconjugate remains intact during circulation and releases the therapeutic agent at the target site.

The compound's potential extends to diagnostic applications as well. By labeling antibodies or other biomolecules with (all-cis)-8,11,14,17-Eicosatetraenoic Acid N-Hydroxysuccinimidyl Ester, researchers can develop highly sensitive assays for detecting specific biomarkers associated with diseases such as cancer or inflammation. These assays can provide valuable insights into disease progression and treatment response.

In addition to its role in bioconjugation chemistry, this compound has been investigated for its potential biological activities. Polyunsaturated fatty acids are known to possess anti-inflammatory and anti-oxidant properties, and modifications such as the hydroxysuccinimidyl ester group do not diminish these effects. Studies have suggested that (all-cis)-8,11,14,17-Eicosatetraenoic Acid N-Hydroxysuccinimidyl Ester may contribute to modulating lipid metabolism and improving cardiovascular health.

The synthesis of (all-cis)-8,11,14,17-Eicosatetraenoic Acid N-Hydroxysuccinimidyl Ester involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of eicosatetraenoic acid followed by functionalization with a hydroxysuccinimidyl group. Advances in synthetic methodologies have improved the efficiency and scalability of this process, making it more accessible for industrial applications.

Quality control is paramount when working with such specialized compounds. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to verify the identity and purity of (all-cis)-8,11,14,17-Eicosatetraenoic Acid N-Hydroxysuccinimidyl Ester. These methods ensure that the compound meets the stringent requirements for use in research and pharmaceutical applications.

The growing interest in personalized medicine has further highlighted the importance of compounds like (all-cis)-8,11,14,17-Eicosatetraenoic Acid N-Hydroxysuccinimidyl Ester. By enabling precise modifications to biomolecules, this compound supports the development of tailored therapeutic strategies that address individual patient needs. Its versatility makes it a valuable tool in both academic research and industrial drug development.

Future research directions may explore new derivatives of this compound to enhance its functionality further. For example, incorporating additional functional groups could expand its applications in bioconjugation chemistry or enable new biological activities. Collaborative efforts between chemists and biologists will be essential to fully realize the potential of these advanced chemical tools.

In conclusion，（all-cis-8，11，14，17-Eicosatetraenoic Acid N-Hydroxysuccinimidyl Ester) CAS No. 1798416-88-2 is a multifaceted compound with significant implications for biochemical research and pharmaceutical development。 Its unique structure and reactivity make it an indispensable tool for modifying proteins， developing targeted therapeutics，and creating sensitive diagnostic assays。 As research continues to uncover new applications，this compound is poised to play an increasingly important role in advancing our understanding of biological systems and improving human health。